Cas no 393176-70-0 (L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-)

393176-70-0 structure
Product name:L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-
CAS No:393176-70-0
MF:C36H53N5O9S
MW:731.899128675461
CID:1504920
L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-
- L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl- (9CI)
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- Inchi: 1S/C36H53N5O9S/c1-23(2)20-28(37-18-12-13-19-51(48,49)50)32(42)41-31(24(3)4)35(45)40-30(22-27-16-10-7-11-17-27)34(44)39-29(21-26-14-8-6-9-15-26)33(43)38-25(5)36(46)47/h6-11,14-17,23-25,28-31,37H,12-13,18-22H2,1-5H3,(H,38,43)(H,39,44)(H,40,45)(H,41,42)(H,46,47)(H,48,49,50)/t25-,28-,29-,30-,31-/m0/s1
- InChI Key: XBAOJJALAHDJQL-YBVOJSTASA-N
- SMILES: C(O)(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NCCCCS(O)(=O)=O
Computed Properties
- Exact Mass: 731.35669
Experimental Properties
- Density: 1.231±0.06 g/cm3(Predicted)
- PSA: 220.1
- pka: 1.68±0.50(Predicted)
L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl- Related Literature
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1. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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